Cas no 1797674-22-6 (2-(benzylsulfanyl)-N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide)

• Product Name: 2-(benzylsulfanyl)-N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide
• CAS No: 1797674-22-6
• MF: C₂₂H₂₄N₄OS
• MW: 392.517163276672
• CID: 5372220
• Update Time: 2025-05-30

2-(benzylsulfanyl)-N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[5-Cyclopropyl-3-(2-pyridinyl)-1H-pyrazol-1-yl]ethyl]-2-[(phenylmethyl)thio]acetamide
• 2-(benzylsulfanyl)-N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide

• Inchi： 1S/C22H24N4OS/c27-22(16-28-15-17-6-2-1-3-7-17)24-12-13-26-21(18-9-10-18)14-20(25-26)19-8-4-5-11-23-19/h1-8,11,14,18H,9-10,12-13,15-16H2,(H,24,27)
• InChI Key： FREUZWKTUVTGGW-UHFFFAOYSA-N
• SMILES： C(NCCN1C(C2CC2)=CC(C2=NC=CC=C2)=N1)(=O)CSCC1=CC=CC=C1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 640.8±55.0 °C(Predicted)
• pka: 14.65±0.46(Predicted)

Additional information on 2-(benzylsulfanyl)-N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide

Research Brief on 2-(benzylsulfanyl)-N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide (CAS: 1797674-22-6)

In recent years, the compound 2-(benzylsulfanyl)-N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide (CAS: 1797674-22-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazole and pyridine moieties, has shown promising potential as a modulator of specific biological targets. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.

The synthesis of 2-(benzylsulfanyl)-N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide involves a multi-step process that includes the cyclization of pyrazole derivatives and subsequent functionalization with a benzylsulfanyl group. Recent studies have optimized this synthetic route to improve yield and purity, making it more feasible for large-scale production. The compound's structural features, particularly the pyridine and cyclopropyl groups, are critical for its biological activity, as they facilitate interactions with target proteins.

Mechanistic studies have revealed that this compound acts as a potent inhibitor of certain kinase enzymes, which are implicated in various pathological conditions, including cancer and inflammatory diseases. In vitro assays demonstrate its high affinity for specific kinase domains, leading to the suppression of downstream signaling pathways. For instance, recent research published in the Journal of Medicinal Chemistry highlights its efficacy in inhibiting aberrant cell proliferation in cancer cell lines, with IC50 values in the nanomolar range.

Further investigations into the therapeutic potential of 2-(benzylsulfanyl)-N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide have explored its pharmacokinetic properties. Preclinical studies indicate favorable absorption and distribution profiles, although metabolic stability remains an area for optimization. Researchers are also investigating its potential as a lead compound for developing derivatives with enhanced bioavailability and reduced off-target effects.

In conclusion, 2-(benzylsulfanyl)-N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide represents a promising candidate for further drug development. Its unique chemical structure and potent biological activity make it a valuable tool for studying kinase-related pathways and a potential therapeutic agent. Future research should focus on addressing its metabolic challenges and expanding its applications to other disease models.